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Compound of Interest

Compound Name: N-Propyl-m-toluidine

Cat. No. B116309

N-Propyl-m-toluidine: A Technical Overview

CAS Number: 142031-46-7
A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Propyl-m-toluidine, a
substituted aromatic amine. Due to the limited publicly available research on this specific
compound, this guide focuses on its fundamental chemical and physical properties, a probable
synthetic route, and places it within the broader context of related toluidine compounds. The
information presented herein is intended to serve as a foundational resource for researchers
and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

N-Propyl-m-toluidine, also known as 3-methyl-N-propylaniline, is an organic compound with
the chemical formula C10H15N.[1][2][3] It is a derivative of m-toluidine, where a propyl group is
attached to the nitrogen atom of the amino group. The structural and physical properties are
summarized in the table below.
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Property Value Reference
CAS Number 142031-46-7 [1][2][3]
Molecular Formula C10H15N [11[2][3]
Molecular Weight 149.23 g/mol [11[2]
IUPAC Name 3-methyl-N-propylaniline [1]

N-(3-methylphenyl)-N-
Synonyms propylamine, N-n-propyl-m- [1][3]

toluidine

Synthesis

While specific experimental protocols for the synthesis of N-Propyl-m-toluidine (CAS 142031-
46-7) are not readily available in the surveyed literature, a general method for the N-alkylation
of m-toluidine can be inferred from established organic chemistry principles and procedures for
analogous compounds. One such probable method is the direct alkylation of m-toluidine with a
propyl halide.

Experimental Protocol: N-Alkylation of m-Toluidine

This protocol is adapted from a general procedure for the synthesis of N-alkyl-m-toluidines and
should be considered a theoretical approach for the synthesis of N-Propyl-m-toluidine.[4]

Materials:

m-Toluidine

n-Propyl iodide (or n-propyl bromide)

Sodium carbonate or a similar weak base

Solvent (e.g., ethanol, acetonitrile)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate
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e Hydrochloric acid (for purification, optional)
e Sodium hydroxide (for neutralization, optional)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve m-
toluidine in a suitable solvent such as ethanol.

e Add a slight excess of sodium carbonate to the solution to act as a base.
e Slowly add a stoichiometric equivalent of n-propyl iodide to the reaction mixture.

e Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Evaporate the solvent from the filtrate under reduced pressure.

» Dissolve the residue in diethyl ether and wash with water to remove any remaining salts and
unreacted base.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to
yield the crude N-Propyl-m-toluidine.

» Further purification can be achieved by distillation under reduced pressure or by column
chromatography.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of N-Propyl-m-toluidine.

Biological Activity and Potential Applications

As of the date of this document, there is a notable absence of published research detailing the
biological activity, pharmacological properties, or potential therapeutic applications of N-Propyl-
m-toluidine (CAS 142031-46-7). The broader class of toluidines encompasses compounds
with diverse applications, including in the synthesis of dyes, pesticides, and pharmaceuticals.
[5] For instance, isomers of toluidine are known precursors to various drugs and
agrochemicals.[5]
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Given its structure as a substituted aniline, N-Propyl-m-toluidine could theoretically be
investigated for a range of biological activities. However, without experimental data, any
discussion of its mechanism of action or signaling pathway involvement would be purely
speculative. Researchers interested in this compound would need to conduct initial screening
and in vitro studies to ascertain any potential biological effects.

Future Research Directions

The lack of data on N-Propyl-m-toluidine presents an opportunity for novel research. A logical
progression for investigating this compound would involve the following steps:

Proposed Research Workflow:

Chemical Foundation Biological Evaluation

Synthesis & Purification Structural Characterization (NMR, MS) In Vitro Biological Screening }—P{ Preliminary Toxicity Assessment

Further Develo}?rnen\l

Mechanism of Action Studies galsakg In Vivo Efficacy & Safety

Click to download full resolution via product page

Caption: A proposed workflow for the future investigation of N-Propyl-m-toluidine.

Conclusion

N-Propyl-m-toluidine (CAS 142031-46-7) is a chemical compound for which detailed
biological and pharmacological data is currently unavailable in the public domain. This technical
guide has provided a summary of its known chemical and physical properties and outlined a
probable synthetic route. For researchers and drug development professionals, this compound
represents an unexplored area of chemical space. Future research efforts are required to
elucidate any potential biological activity and to determine if it holds any promise for therapeutic
or other applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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